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Compound of Interest

Compound Name: Bl-4142

Cat. No.: B10831610

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution for BI-4142, a potent and highly selective HER2 inhibitor. Adherence to
these guidelines is crucial for ensuring the stability, and activity of the compound for
reproducible experimental results.

Bl-4142: Key Properties

BI-4142 is a small molecule inhibitor targeting HER2 (Human Epidermal Growth Factor
Receptor 2), with high selectivity over wild-type EGFR (Epidermal Growth Factor Receptor).[1]
It has demonstrated significant anti-proliferative activity in preclinical models of HER2-driven
cancers.[1][2] Proper preparation of stock solutions is the first critical step in any in vitro or in
Vivo experiment.

Quantitative Data Summary

For ease of reference, the key quantitative data for BI-4142 is summarized in the table below.
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Property Value Source
Molecular Weight 521.57 g/mol [3]
Solubility in DMSO 100 mg/mL [2][3][4]
Molar Concentration (at 100
191.73 mM [2][3]1[4]
mg/mL)
Appearance Light yellow to yellow solid [4]
Storage (Solid) 4°C, protect from light [2][3]1[4]
-20°C for 1 month (protect
Storage (Stock Solution) from light) or -80°C for 6 [21[31[4]

months

Experimental Protocol: Preparation of a 10 mM BI-
4142 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BI-4142 in Dimethyl
Sulfoxide (DMSO).

Materials:

e BI-4142 powder

o Anhydrous/Hygroscopic Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or vials (amber or covered in foil)
o Calibrated micropipettes

» Vortex mixer

 Ultrasonic bath

Procedure:
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» Pre-weighing Preparation: Allow the vial of BI-4142 powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of BI-4142 powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 5.22 mg of BI-4142 (see calculation below).

e Solvent Addition: Add the appropriate volume of DMSO to the BI-4142 powder. For a 10 mM
stock from 5.22 mg of powder, add 1 mL of DMSO. It is recommended to use newly opened,
anhydrous DMSO as hygroscopic DMSO can affect solubility.[2][4]

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o To ensure complete dissolution, sonicate the solution in an ultrasonic bath until the
solution is clear and free of visible particles.[2][3][4]

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in amber microcentrifuge tubes or tubes
wrapped in aluminum foil to protect from light.[2][4]

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[2][3][4] Always protect the stock solution from light.[2][3]

[4]
Calculation for a 10 mM Stock Solution:
To calculate the mass of BI-4142 required:
e Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
e Mass (mg) = 10 mmol/L x 0.001 L x 521.57 g/mol x 1000 mg/g

e Mass (mg) =5.22 mg

Diagrams
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Caption: Workflow for preparing a BI-4142 stock solution.
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Caption: Simplified signaling pathway of BI-4142 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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